molecular formula C10H8Br2N2O B2380916 4,5-Dibromo-2-(2-methoxyphenyl)-1H-imidazole CAS No. 1190627-25-8

4,5-Dibromo-2-(2-methoxyphenyl)-1H-imidazole

Cat. No. B2380916
CAS RN: 1190627-25-8
M. Wt: 331.995
InChI Key: CBYNKKFJZJUMAW-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of nickel and palladium-based catalytic systems . For instance, the Suzuki–Miyaura cross-coupling polymerization is a common method used in the synthesis of related compounds .

Scientific Research Applications

properties

IUPAC Name

4,5-dibromo-2-(2-methoxyphenyl)-1H-imidazole
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InChI

InChI=1S/C10H8Br2N2O/c1-15-7-5-3-2-4-6(7)10-13-8(11)9(12)14-10/h2-5H,1H3,(H,13,14)
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InChI Key

CBYNKKFJZJUMAW-UHFFFAOYSA-N
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Canonical SMILES

COC1=CC=CC=C1C2=NC(=C(N2)Br)Br
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Molecular Formula

C10H8Br2N2O
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Molecular Weight

331.99 g/mol
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Product Name

4,5-Dibromo-2-(2-methoxyphenyl)-1H-imidazole

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